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Compound of Interest

Compound Name: Inz-1

Cat. No.: B1672008

Disclaimer: No specific Safety Data Sheet (SDS) for Inz-1 (CAS# 897776-15-7) was found in
the public domain. The following disposal procedures are based on general best practices for
handling research-grade chemicals of unknown toxicity. Researchers must consult with their
institution's Environmental Health and Safety (EHS) department for specific guidance and to
ensure compliance with all local, state, and federal regulations.

Inz-1 is a fungal-selective inhibitor of the mitochondrial cytochrome bcl complex, intended for
research use only. Due to the absence of a specific SDS, a cautious approach to its handling
and disposal is imperative to ensure the safety of laboratory personnel and the environment.

Quantitative Data Summary

The following table summarizes the available quantitative data for Inz-1.

Property Value Source
Molecular Formula C16H14N202 N/A
Molecular Weight 266.30 g/mol N/A
CAS Number 897776-15-7 N/A

Shipped as a non-hazardous
Shipping Condition chemical at ambient [1]

temperature.
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Proper Disposal Procedures

The disposal of Inz-1 should be managed by trained personnel in a controlled laboratory
setting. The following step-by-step guide is based on general chemical waste disposal
protocols.

Step 1: Personal Protective Equipment (PPE)

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling Inz-1 and its waste.

Step 2: Waste Segregation
e Do not mix Inz-1 waste with other chemical waste streams unless compatibility is confirmed.

e Collect all solid waste, including contaminated gloves, wipes, and empty vials, in a
dedicated, clearly labeled hazardous waste container.

e Collect all liquid waste containing Inz-1 in a separate, leak-proof, and clearly labeled
hazardous waste container.

Step 3: Container Labeling
» Label all waste containers with the following information:
o "Hazardous Waste"
o "Inz-1"
o CAS Number: 897776-15-7
o Approximate concentration and volume
o Date of accumulation
o Principal Investigator's name and contact information

Step 4: Storage
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» Store waste containers in a designated, well-ventilated satellite accumulation area away
from incompatible materials.

o Keep containers securely closed at all times, except when adding waste.
Step 5: Disposal Request

o Once the waste container is full or has reached the accumulation time limit set by your
institution, contact your EHS department to arrange for pickup and disposal.

e Do not dispose of Inz-1 down the drain or in the regular trash.

Experimental Workflow: Cytochrome bcl Inhibition
Assay

The following is a generalized workflow for an experiment investigating the inhibitory effect of
Inz-1 on the cytochrome bcl complex.
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Caption: Experimental workflow for determining the inhibitory activity of Inz-1 on the
cytochrome bcl complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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